Cas no 2138075-18-8 (3-(5-amino-2,3-dimethylphenyl)benzaldehyde)

• Product Name: 3-(5-amino-2,3-dimethylphenyl)benzaldehyde
• CAS No: 2138075-18-8
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• CID: 6128120
• PubChem ID: 165953499
• Update Time: 2025-07-22

3-(5-amino-2,3-dimethylphenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(5-amino-2,3-dimethylphenyl)benzaldehyde
• EN300-1141991
• 2138075-18-8

• Inchi： 1S/C15H15NO/c1-10-6-14(16)8-15(11(10)2)13-5-3-4-12(7-13)9-17/h3-9H,16H2,1-2H3
• InChI Key： FJVYUEZWCUCWGY-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(=C1)C1C=C(C=C(C)C=1C)N

Computed Properties

• Exact Mass: 225.115364102g/mol
• Monoisotopic Mass: 225.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-(5-amino-2,3-dimethylphenyl)benzaldehyde

Introduction to 3-(5-amino-2,3-dimethylphenyl)benzaldehyde (CAS No. 2138075-18-8)

3-(5-amino-2,3-dimethylphenyl)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2138075-18-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This aromatic aldehyde derivative combines a benzaldehyde moiety with a 5-amino-substituted, 2,3-dimethylphenyl group, imparting unique reactivity and structural properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 3-(5-amino-2,3-dimethylphenyl)benzaldehyde features a conjugated system comprising an aromatic ring substituted with two methyl groups at the 2 and 3 positions, enhancing its stability while allowing for selective functionalization at the 5-amino position. The presence of both an amino group and an aldehyde group provides multiple sites for chemical modification, enabling its use in diverse synthetic pathways. This compound has been explored in recent years for its potential applications in medicinal chemistry, particularly in the design of small-molecule inhibitors targeting various biological pathways.

In the realm of drug discovery, 3-(5-amino-2,3-dimethylphenyl)benzaldehyde has been investigated as a precursor for the synthesis of bioactive molecules. Its aldehyde functionality serves as a versatile handle for condensation reactions, such as Schiff base formation, which can yield heterocyclic compounds with pharmaceutical relevance. Additionally, the amino group at the para position relative to the benzaldehyde moiety allows for further derivatization via nucleophilic substitution or coupling reactions, expanding its utility in constructing complex molecular architectures.

Recent studies have highlighted the compound's role in developing kinase inhibitors and other enzyme-targeting agents. The dimethyl substitution pattern on the aromatic ring influences electronic properties and binding interactions with biological targets, making it a promising scaffold for optimizing drug-like characteristics such as solubility, metabolic stability, and target affinity. Researchers have leveraged computational modeling and high-throughput screening to identify derivatives of 3-(5-amino-2,3-dimethylphenyl)benzaldehyde that exhibit enhanced potency against specific therapeutic targets.

The synthesis of 3-(5-amino-2,3-dimethylphenyl)benzaldehyde typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key synthetic strategies include Friedel-Crafts alkylation to introduce the dimethyl groups followed by selective nitration and reduction to yield the 5-amino derivative. Subsequent formylation at the ortho position relative to the amino group provides the desired benzaldehyde functionality. Advances in catalytic methods have enabled more efficient and sustainable routes to this compound, aligning with green chemistry principles.

The pharmacological potential of 3-(5-amino-2,3-dimethylphenyl)benzaldehyde has been explored in several preclinical studies. Its structural features suggest interactions with proteins involved in inflammatory responses and cell signaling pathways. For instance, derivatives of this compound have shown inhibitory activity against certain kinases implicated in cancer progression by modulating downstream signaling cascades. The ability to fine-tune its pharmacophore through structural modifications offers a strategic advantage in optimizing therapeutic efficacy while minimizing off-target effects.

In addition to its applications in drug development, 3-(5-amino-2,3-dimethylphenyl)benzaldehyde serves as a valuable tool in chemical biology research. Its reactivity allows researchers to probe enzyme mechanisms and protein-protein interactions through fluorescence-based assays or covalent labeling techniques. The compound's ability to form stable adducts with biomolecules has been exploited in developing probes for studying protein function and dynamics in cellular environments.

The commercial availability of 3-(5-amino-2,3-dimethylphenyl)benzaldehyde (CAS No. 2138075-18-8) has facilitated its adoption by academic and industrial research teams worldwide. Quality control measures ensure high purity standards suitable for sensitive applications such as X-ray crystallography or mass spectrometry-based structural elucidation. Suppliers specializing in fine chemicals provide technical support to assist researchers in optimizing synthetic protocols and applications.

Looking ahead, the future prospects of 3-(5-amino-2,3-dimethylphenyl)benzaldehyde are promising as new methodologies emerge for molecular construction and drug discovery. Innovations in artificial intelligence-driven de novo design could further enhance its utility by predicting novel derivatives with enhanced biological activity. Collaborative efforts between chemists and biologists will continue to drive investigations into its potential applications across multiple therapeutic areas.